Cas no 16051-25-5 (scyllo-Inosamine)
scyllo-Inosamine Chemical and Physical Properties
Names and Identifiers
-
- scyllo-Inositol,1-amino-1-deoxy-
- 1-Amino-1-deoxy-scyllo-inositol
- Aminodeoxy-scyllo-inositol
- Bluensamine
- Inositol,1-amino-1-deoxy-, scyllo- (8CI)
- scyllo-Inosamine
- Scylloinosamine
- scyllo-Inosamine-2
- Q27155144
- SCHEMBL21348880
- 527-22-0
- CHEBI:81198
- 1-Amino-1-deoxy-scyllo-inositol, >=95.0% (TLC)
- 16051-25-5
- myo-Inositol, 2-amino-2-deoxy-
- C17578
- (1R,2S,3r,4R,5S,6s)-6-aminocyclohexane-1,2,3,4,5-pentol
- (1,3,5/2,4,6)-6-aminocyclohexane-1,2,3,4,5-pentol
- DTXSID301306482
- scyllo-Inositol, 1-amino-1-deoxy-
- (1R,2S,4R,5S)-6-aminocyclohexane-1,2,3,4,5-pentol
- neo-Inosamine-2
- 2L-2-Amino-2-deoxy-neo-inositol
- C01214
- Q27098419
- CHEBI:16181
-
- Inchi: 1S/C6H13NO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H,7H2/t1?,2-,3+,4+,5-,6?
- InChI Key: JXAOTICXQLILTC-UYSNGIAKSA-N
- SMILES: O[C@H]1[C@@H](C([C@@H]([C@H](C1N)O)O)O)O
Computed Properties
- Exact Mass: 193.09505
- Monoisotopic Mass: 179.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.810±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Extremely soluble (1000 g/l) (25 º C),
- PSA: 116.17
scyllo-Inosamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | BICL2052-1mg |
1-Amino-1-deoxy-scyllo-inositol |
16051-25-5 | 1mg |
£164.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2052-2mg |
1-Amino-1-deoxy-scyllo-inositol |
16051-25-5 | 2mg |
£250.00 | 2025-02-21 | ||
| Apollo Scientific | BICL2052-5mg |
1-Amino-1-deoxy-scyllo-inositol |
16051-25-5 | 5mg |
£510.00 | 2025-02-21 | ||
| TRC | S207540-1mg |
scyllo-Inosamine |
16051-25-5 | 1mg |
$ 260.00 | 2022-06-03 | ||
| TRC | S207540-2.5mg |
scyllo-Inosamine |
16051-25-5 | 2.5mg |
$ 400.00 | 2022-06-03 | ||
| TRC | S207540-5mg |
scyllo-Inosamine |
16051-25-5 | 5mg |
$ 845.00 | 2022-06-03 | ||
| A2B Chem LLC | AX41441-1mg |
scyllo-Inositol, 1-amino-1-deoxy- |
16051-25-5 | Min. 97% [1H-NMR] | 1mg |
$206.00 | 2024-04-20 | |
| A2B Chem LLC | AX41441-2mg |
scyllo-Inositol, 1-amino-1-deoxy- |
16051-25-5 | Min. 97% [1H-NMR] | 2mg |
$271.00 | 2024-04-20 | |
| A2B Chem LLC | AX41441-5mg |
scyllo-Inositol, 1-amino-1-deoxy- |
16051-25-5 | Min. 97% [1H-NMR] | 5mg |
$453.00 | 2024-04-20 | |
| A2B Chem LLC | AX41441-10mg |
scyllo-Inositol, 1-amino-1-deoxy- |
16051-25-5 | Min. 97% [1H-NMR] | 10mg |
$683.00 | 2024-04-20 |
scyllo-Inosamine Related Literature
-
Fumitaka Kudo,Tadashi Eguchi Nat. Prod. Rep. 2022 39 1622
-
Fanglu Huang,Yanyan Li,Jinquan Yu,Jonathan B. Spencer Chem. Commun. 2002 2860
-
Patricia M. Flatt,Taifo Mahmud Nat. Prod. Rep. 2007 24 358
-
Zhengyan Guo,Yue Tang,Wei Tang,Yihua Chen Nat. Prod. Rep. 2021 38 1887
-
Sung Ryeol Park,Je Won Park,Yeon Hee Ban,Jae Kyung Sohng,Yeo Joon Yoon Nat. Prod. Rep. 2013 30 11
Additional information on scyllo-Inosamine
Exploring scyllo-Inosamine (CAS No. 16051-25-5): Structure, Applications, and Research Insights
scyllo-Inosamine (CAS No. 16051-25-5) is a specialized cyclic amino sugar derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, structurally related to inositol, features a unique scyllo configuration, which distinguishes it from other stereoisomers like myo- or chiro-inositol. Its molecular framework, characterized by hydroxyl and amino functional groups, enables versatile interactions in biological systems, making it a valuable target for studies in glycobiology, drug development, and metabolic engineering.
Recent advancements in carbohydrate chemistry have highlighted the role of scyllo-Inosamine as a precursor for synthesizing bioactive molecules. Researchers are particularly interested in its potential to modulate cell signaling pathways, given its structural similarity to naturally occurring inositol phosphates. For instance, its derivatives are being explored for applications in neurodegenerative disease research, where inositol-related compounds show promise in targeting amyloid aggregation—a hot topic linked to Alzheimer’s disease. This aligns with growing public interest in "natural neuroprotectants" and "sugar-based therapeutics," terms frequently searched in academic and health forums.
From a synthetic perspective, CAS No. 16051-25-5 serves as a key intermediate in the production of glycosidase inhibitors, which are critical for managing diabetes and viral infections. The compound’s stereospecificity allows for precise enzymatic interactions, a feature leveraged in designing next-generation antiviral agents. Notably, the rise of AI-driven drug discovery has accelerated interest in such niche molecules, as computational models prioritize scaffolds with high binding affinity—a trend reflected in search queries like "inosamine derivatives in drug design".
Beyond therapeutics, scyllo-Inosamine finds utility in agricultural science. Its ability to influence plant growth hormones has spurred studies on crop yield enhancement, resonating with global concerns about food security. Additionally, its biodegradability aligns with the green chemistry movement, addressing searches for "sustainable biomaterials" and "eco-friendly agrochemicals." This dual applicability underscores its cross-disciplinary relevance.
Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing scyllo-Inosamine, ensuring purity for research applications. Quality control remains a priority, as even minor stereochemical impurities can impact biological activity—a point often raised in pharmaceutical forums. Furthermore, the compound’s stability under varying pH conditions makes it suitable for formulation studies, another area of frequent inquiry among industrial researchers.
In summary, scyllo-Inosamine (CAS No. 16051-25-5) exemplifies the convergence of fundamental science and applied technology. Its multifaceted roles—from drug discovery to sustainable agriculture—reflect the compound’s adaptability to contemporary scientific challenges. As interest in precision medicine and bio-based solutions grows, this molecule is poised to remain at the forefront of innovative research, answering pressing questions across diverse fields.
16051-25-5 (scyllo-Inosamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)